4-[3-(4-chlorobenzyl)-2,5-dioxo-1-pyrrolidinyl]benzoic acid

• IUPAC Name: 4-[3-[(4-chlorophenyl)methyl]-2,5-dioxopyrrolidin-1-yl]benzoic acid
• InChI: InChI=1S/C18H14ClNO4/c19-14-5-1-11(2-6-14)9-13-10-16(21)20(17(13)22)15-7-3-12(4-8-15)18(23)24/h1-8,13H,9-10H2,(H,23,24)
• InChI Key: NJJYCKFCHIWOOT-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=C(C=C2)C(=O)O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C18H14ClNO4
• Molecular Weight: 343.8 g/mol

Description

4-[3-(4-chlorobenzyl)-2,5-dioxo-1-pyrrolidinyl]benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as CB-DPA and belongs to the class of pyrrolidine derivatives. CB-DPA has been shown to have promising effects in various biological systems, making it an attractive molecule for further investigation.

Mechanism of Action

The mechanism of action of CB-DPA is not fully understood, but it is believed to act through multiple pathways. CB-DPA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation. It also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress. CB-DPA has also been shown to modulate the activity of ion channels, which can affect neuronal function.
Biochemical and Physiological Effects:
CB-DPA has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of COX-2. CB-DPA has also been shown to reduce oxidative stress by activating the Nrf2 pathway. In addition, CB-DPA has been shown to have anti-tumor effects, possibly through the regulation of cell proliferation and apoptosis. CB-DPA has also been shown to improve cognitive function and protect against neurodegeneration.

Advantages and Limitations for Lab Experiments

CB-DPA has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity and high yield. CB-DPA is also stable under normal laboratory conditions, making it suitable for long-term storage. However, CB-DPA has some limitations for lab experiments. It is not water-soluble, which can make it difficult to administer in certain experimental settings. In addition, the mechanism of action of CB-DPA is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on CB-DPA. One area of interest is the development of CB-DPA analogs with improved pharmacokinetic properties. Another area of interest is the investigation of CB-DPA in different disease models, including neurodegenerative diseases and cancer. Additionally, the mechanism of action of CB-DPA needs to be further elucidated to fully understand its therapeutic potential. Overall, CB-DPA has shown promise as a therapeutic agent and warrants further investigation.

Synthesis Methods

The synthesis of CB-DPA involves the reaction of 4-chlorobenzylamine with ethyl acetoacetate in the presence of a base. The resulting product is then reacted with phthalic anhydride to obtain CB-DPA. The synthesis of CB-DPA has been optimized to yield high purity and high yield, making it suitable for research purposes.

Scientific Research Applications

CB-DPA has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties. CB-DPA has also been investigated for its effects on the central nervous system, with studies showing that it has neuroprotective effects and can improve cognitive function.